Cas no 1096350-30-9 (2-{(2,5-difluorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(2,5-difluorophenyl)methylamino}butan-1-ol
• CAS No: 1096350-30-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5186205
• PubChem ID: 43312766
• Update Time: 2025-05-19

2-{(2,5-difluorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,5-difluorophenyl)methyl]amino}butan-1-ol
• 1-Butanol, 2-[[(2,5-difluorophenyl)methyl]amino]-
• 2-{(2,5-difluorophenyl)methylamino}butan-1-ol

• Inchi： 1S/C11H15F2NO/c1-2-10(7-15)14-6-8-5-9(12)3-4-11(8)13/h3-5,10,14-15H,2,6-7H2,1H3
• InChI Key： WARCJUHGLITUTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNC(CO)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Additional information on 2-{(2,5-difluorophenyl)methylamino}butan-1-ol

Introduction to 2-{(2,5-difluorophenyl)methylamino}butan-1-ol (CAS No. 1096350-30-9)

2-{(2,5-difluorophenyl)methylamino}butan-1-ol, identified by its CAS number 1096350-30-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine atoms and an amine group in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound’s molecular structure consists of a butan-1-ol backbone substituted with a (2,5-difluorophenyl)methylamino group. This configuration suggests a high degree of versatility, enabling various chemical modifications and functionalizations. The fluorine atoms, specifically located at the 2 and 5 positions of the phenyl ring, contribute to the molecule’s lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design. These attributes make 2-{(2,5-difluorophenyl)methylamino}butan-1-ol an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical molecules often leads to increased binding affinity, reduced metabolic degradation, and improved oral bioavailability. This trend has spurred extensive research into synthesizing new fluorinated derivatives with potential therapeutic benefits. The compound CAS No. 1096350-30-9 exemplifies this trend by combining a fluorinated phenyl ring with an amine-functionalized butanol moiety.

The amine group in the molecule provides a site for further derivatization, allowing chemists to explore diverse chemical reactions such as condensation, alkylation, and acylation. These reactions can yield a wide range of derivatives with tailored properties for specific applications. For instance, the amine group can be coupled with carboxylic acids to form amides, which are common motifs in drug molecules. Alternatively, it can undergo reductive amination to introduce additional functional groups.

Recent studies have highlighted the importance of fluorinated aromatic amines in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The ability of fluorine to modulate electronic properties and influence molecular interactions makes it an invaluable element in drug design. The structural features of 2-{(2,5-difluorophenyl)methylamino}butan-1-ol align well with these trends, positioning it as a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies ensure high yields and purity levels necessary for pharmaceutical applications.

In addition to its synthetic significance, CAS No. 1096350-30-9 has potential applications in biochemical research. Its unique structure allows it to serve as a building block for more complex molecules or as an intermediate in the synthesis of natural products analogs. Such applications are particularly relevant in the development of enzyme inhibitors and receptor modulators.

The pharmacological profile of this compound is currently under investigation by several research groups aiming to uncover its biological activity and therapeutic potential. Preliminary studies suggest that it may exhibit properties relevant to central nervous system disorders due to its structural similarity to known bioactive molecules. Further preclinical studies are needed to validate these hypotheses and explore possible clinical applications.

The role of computational chemistry in understanding the behavior of complex molecules like 2-{(2,5-difluorophenyl)methylamino}butan-1-ol cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the molecular level. These insights are crucial for optimizing its pharmacological properties and designing derivatives with enhanced efficacy.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield new derivatives with improved pharmacokinetic profiles and target-specific activity. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion, 2-{(2,5-difluorophenyl)methylamino}butan-1-ol (CAS No. 1096350-30-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methodologies. As research progresses, this compound is poised to play a pivotal role in the development of novel therapeutic agents across various medical disciplines.